Cas no 55664-71-6 (2-(4-methanesulfonylphenyl)ethyl(methyl)amine)

• Product Name: 2-(4-methanesulfonylphenyl)ethyl(methyl)amine
• CAS No: 55664-71-6
• Molecular Formula: C₁₀H₁₅NO₂S
• Molecular Weight: 213.29660153389
• CID: 5815509
• PubChem ID: 67557480

2-(4-methanesulfonylphenyl)ethyl(methyl)amine Properties

Names and Identifiers

• Benzeneethanamine, N-methyl-4-(methylsulfonyl)-
• N-Methyl-4-methylsulfonyl-benzenethanamine
• SCHEMBL8342086
• 55664-71-6
• [2-(4-methanesulfonylphenyl)ethyl](methyl)amine
• EN300-1990835
• 2-(4-methanesulfonylphenyl)ethyl(methyl)amine

• InChIKey： ZBEQKZQMFKRETM-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO2S/c1-11-8-7-9-3-5-10(6-4-9)14(2,12)13/h3-6,11H,7-8H2,1-2H3
• SMILES： C1(CCNC)=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 213.08234989g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 213.08234989g/mol
• Heavy Atom Count: 14
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Boiling Point: 371.7±34.0 °C(Predicted)
• pka: 9.91±0.10(Predicted)
• Density: 1.126±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines